N,N-dimethyl-6-(4-(methylsulfonyl)piperazin-1-yl)pyridazin-4-amine

• IUPAC Name: N,N-dimethyl-6-(4-methylsulfonylpiperazin-1-yl)pyridazin-4-amine
• InChI: InChI=1S/C11H19N5O2S/c1-14(2)10-8-11(13-12-9-10)15-4-6-16(7-5-15)19(3,17)18/h8-9H,4-7H2,1-3H3
• InChI Key: WANDWYVPSNXTKD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C1=CC(=NN=C1)N2CCN(CC2)S(=O)(=O)C
• Molecular Formula: C11H19N5O2S
• Molecular Weight: 285.37 g/mol

Description

“N,N-dimethyl-6-(4-(methylsulfonyl)piperazin-1-yl)pyridazin-4-amine” is a complex organic compound. It contains a pyridazine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring with two nitrogen atoms. The compound also contains a methylsulfonyl group and two dimethylamino groups.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridazine and piperazine rings, as well as the methylsulfonyl and dimethylamino groups. These groups could potentially participate in a variety of chemical reactions.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would depend on the conditions and the reagents present. The nitrogen atoms in the pyridazine and piperazine rings, as well as the sulfur atom in the methylsulfonyl group, could potentially act as nucleophiles in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. For example, the presence of the nitrogen and sulfur atoms could potentially make the compound polar and capable of forming hydrogen bonds.

Future Directions

The potential applications and future directions for this compound would depend on its biological activity and physical and chemical properties. It could potentially be used in the development of new pharmaceuticals or other chemical products.